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Compound of Interest

Tert-butyl (4-
Compound Name:

hydroxyphenyl)carbamate

Cat. No.: B153034

Technical Guide: Tert-butyl (4-
hydroxyphenyl)carbamate

CAS Number: 54840-15-2

This technical guide provides a comprehensive overview of tert-butyl (4-
hydroxyphenyl)carbamate, a key reagent in synthetic organic chemistry, particularly in the
field of peptide synthesis. This document is intended for researchers, scientists, and drug
development professionals, offering detailed information on its chemical properties, safety data,
experimental protocols, and its application in biochemical workflows.

Chemical and Physical Properties

Tert-butyl (4-hydroxyphenyl)carbamate, also known as N-Boc-4-hydroxyaniline, is a white to
off-white crystalline solid. Its primary application lies in its role as a protective agent for the
amino group of 4-aminophenol, facilitating various chemical transformations where the
reactivity of the amine needs to be temporarily masked.

Table 1: Physical and Chemical Properties
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Property Value Reference
CAS Number 54840-15-2
Molecular Formula C11H1sNOs [1]
Molecular Weight 209.24 g/mol [1]
Appearance White to yellow to orange
powder/crystal

Melting Point 145-146 °C [1]
Solubility Insoluble in water. [2]
Purity >98.0% (HPLC)

Table 2: Spectroscopic Data
Type Data Reference

H NMR (600 MHz, CDClIs)

o (ppm): 7.18 (d, J=6.9 Hz,
2H), 6.74 (d, J=8.8 Hz, 2H),
6.34 (br, 1H), 5.14 (br, 1H),
1.51 (s, 9H)

13C NMR (101 MHz, CDCIs)

o (ppm): 155.87, 139.03,
128.81, 128.57, 126.40, 79.20,
41.79, 36.23, 28.42

[1]

Safety and Handling

Tert-butyl (4-hydroxyphenyl)carbamate is classified as an irritant. Appropriate personal

protective equipment (PPE) should be worn when handling this compound.

Table 3: GHS Hazard and Precautionary Statements

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.rsc.org/suppdata/c9/nj/c9nj00885c/c9nj00885c1.pdf
https://www.rsc.org/suppdata/c9/nj/c9nj00885c/c9nj00885c1.pdf
https://www.rsc.org/suppdata/c9/nj/c9nj00885c/c9nj00885c1.pdf
http://orgsyn.org/demo.aspx?prep=v86p0011
https://www.rsc.org/suppdata/c9/nj/c9nj00885c/c9nj00885c1.pdf
https://www.rsc.org/suppdata/c9/nj/c9nj00885c/c9nj00885c1.pdf
https://www.benchchem.com/product/b153034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Classification Code Statement Reference
Hazard H315 Causes skin irritation. [3]

Causes serious eye
H319 o [3]

irritation.

May cause respirato
H335 ) .y. P v [3]
irritation.

Avoid breathing
Precautionary P261 dust/fume/gas/mist/iva

pors/spray.

Wash skin thoroughly

P264 .
after handling.
Wear protective
loves/eye
P280 g ) Y
protection/face
protection.
IF ON SKIN: Wash
P302 + P352

with plenty of water.

IF IN EYES: Rinse
cautiously with water
for several minutes.
P305 + P351 + P338 Remove contact
lenses, if present and
easy to do. Continue

rinsing.

Take off contaminated
P362 + P364 clothing and wash it

before reuse.

First Aid Measures:

« Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[4]
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» Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of
water. Consult a doctor.[4]

o Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[4]

e Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[4]

Experimental Protocols
Synthesis of Tert-butyl (4-hydroxyphenyl)carbamate

This protocol describes the N-tert-butoxycarbonylation of 4-aminophenol.
Materials:

e 4-Aminophenol

» Di-tert-butyl dicarbonate (Bocz0)

e Triethylamine (TEA) or other suitable base

o Tetrahydrofuran (THF) or other suitable solvent

« Distilled water

e Sodium bicarbonate (NaHCO3) solution (saturated)

e Brine

e Anhydrous sodium sulfate (Na2S0a4)

« Silica gel for column chromatography

e Solvents for chromatography (e.g., ethyl acetate/hexane mixture)
Procedure:

 In a round-bottom flask, dissolve 4-aminophenol in the chosen solvent (e.g., THF).
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e Add the base (e.g., triethylamine) to the solution.[5]
e Add di-tert-butyl dicarbonate (Boc20) to the mixture.[5]

 Stir the reaction mixture at room temperature. The progress of the reaction should be
monitored by Thin Layer Chromatography (TLC).[6]

e Once the reaction is complete, quench the reaction by adding water.[7]
o Extract the product with a suitable organic solvent (e.g., ethyl acetate).[7]
» Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.[8]

» Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure.[6]

» Purify the crude product by column chromatography on silica gel using an appropriate
solvent system (e.g., a gradient of ethyl acetate in hexane) to afford pure tert-butyl (4-
hydroxyphenyl)carbamate.[S]

HPLC Analysis

A general reverse-phase HPLC method can be employed for the analysis of tert-butyl (4-
hydroxyphenyl)carbamate.

Conditions:
e Column: C18 reverse-phase column

* Mobile Phase: A gradient of acetonitrile and water, with 0.1% trifluoroacetic acid (TFA) as a
modifier.

e Detection: UV at a suitable wavelength (e.g., 254 nm).
o Flow Rate: Typically 1 mL/min.

e Injection Volume: 10 pL.
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Application in Peptide Synthesis

The primary utility of tert-butyl (4-hydroxyphenyl)carbamate is as a building block where the
tert-butyloxycarbonyl (Boc) group serves as a protecting group for the amino functionality. This
is a cornerstone of solid-phase peptide synthesis (SPPS).

Boc Protection and Deprotection in SPPS

The Boc group is stable under basic and nucleophilic conditions but is readily cleaved under
acidic conditions, making it an excellent choice for an orthogonal protection strategy in peptide

synthesis.[9]

Boc Protection

tert-butyl
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Caption: Boc protection and deprotection cycle.

Workflow in Solid-Phase Peptide Synthesis (SPPS)

The following diagram illustrates the general workflow of SPPS utilizing a Boc-protected amino

acid derivative.
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Solid-Phase Peptide Synthesis (SPPS) Workflow

Start with Resin-Bound Amino Acid

1. Boc Deprotection
(TFAin DCM)

l A

2. Neutralization
(e.g., DIEA)

3. Coupling of next

. ) Next Cycle
Boc-Amino Acid s

Repeat Cycle for
Peptide Elongation

Final Cleavage from Resin
(e.g., HF)

Click to download full resolution via product page

Caption: General workflow of Boc-based SPPS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tert-butyl (4-hydroxyphenyl)carbamate CAS number
and safety data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153034#tert-butyl-4-hydroxyphenyl-carbamate-cas-
number-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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